Cas no 645399-25-3 (1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-)
645399-25-3 structure
Product Name:1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
CAS No:645399-25-3
MF:C54H36N6
MW:768.903851509094
CID:423004
PubChem ID:71379700
Update Time:2025-04-19
1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
- 2,4,6-tris(4,6-diphenylpyridin-2-yl)-1,3,5-triazine
- DTXSID90802252
- SCHEMBL17995386
- 645399-25-3
-
- Inchi: 1S/C54H36N6/c1-7-19-37(20-8-1)43-31-46(40-25-13-4-14-26-40)55-49(34-43)52-58-53(50-35-44(38-21-9-2-10-22-38)32-47(56-50)41-27-15-5-16-28-41)60-54(59-52)51-36-45(39-23-11-3-12-24-39)33-48(57-51)42-29-17-6-18-30-42/h1-36H
- InChI Key: GJGCCNUIADTBMJ-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=1
Computed Properties
- Exact Mass: 768.30048
- Monoisotopic Mass: 768.30014517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 60
- Rotatable Bond Count: 9
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.7
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- PSA: 77.34
1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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